6-({[2-(4-chlorophenyl)ethyl]amino}carbonyl)-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-[2-(4-chlorophenyl)ethylcarbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C16H18ClNO3/c17-12-7-5-11(6-8-12)9-10-18-15(19)13-3-1-2-4-14(13)16(20)21/h1-2,5-8,13-14H,3-4,9-10H2,(H,18,19)(H,20,21)
• InChI Key: PYMWQNDCTLNBSJ-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC(C1C(=O)NCCC2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclohexene ring, the introduction of the carboxylic acid group, and the attachment of the 4-chlorophenyl group via an amine linkage. Without specific literature or patents, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as inferred from its name, would have a complex three-dimensional shape due to the cyclohexene ring and the various attached groups. The electron-withdrawing chlorine atom on the phenyl ring could influence the compound’s reactivity.

Chemical Reactions Analysis

The compound contains several functional groups (cyclohexene, carboxylic acid, amine) that are known to undergo various chemical reactions. The exact reactions would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group could make the compound acidic. The compound is likely to be solid at room temperature.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The presence of a carboxylic acid group and an amine group suggests potential for interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on various factors, including the compound’s reactivity and toxicity.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its interactions with biological targets, and assessing its potential uses in fields like medicinal chemistry.